![molecular formula C18H26N2O3 B6059075 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide](/img/structure/B6059075.png)
1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide
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Overview
Description
1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide, also known as U-47700, is a synthetic opioid drug that was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals. U-47700 is a potent analgesic and has been used in scientific research to study the opioid receptor system. In recent years, U-47700 has gained popularity as a recreational drug, leading to numerous deaths and hospitalizations.
Mechanism of Action
1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide is a potent agonist of the mu-opioid receptor, which is the primary receptor responsible for mediating the effects of opioids in the central nervous system. This compound binds to the mu-opioid receptor and activates a cascade of signaling events that ultimately lead to the inhibition of pain transmission and the production of feelings of euphoria.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. This compound also produces feelings of euphoria and can lead to addiction and dependence with repeated use.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide in scientific research include its potent analgesic effects, its selectivity for the mu-opioid receptor, and its ability to produce a range of physiological and biochemical effects. The limitations of using this compound in scientific research include its potential for abuse and addiction, its potential for respiratory depression and overdose, and its complex synthesis process.
Future Directions
Future research on 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide could focus on developing safer and more selective opioid agonists for the treatment of pain and other medical conditions. Additionally, future research could investigate the mechanisms underlying the addictive potential of this compound and other opioids, with the goal of developing new treatments for addiction and dependence. Finally, future research could investigate the potential therapeutic applications of this compound and other opioids in the treatment of psychiatric disorders such as depression and anxiety.
Synthesis Methods
1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide is synthesized through a multi-step process starting with the reaction of 2,6-dichloroaniline with 2-methylphenethylamine to form 2,6-dichloro-N-(2-methylphenethyl)aniline. This intermediate is then reacted with 1-(2-methoxyethyl)piperidin-4-one to form this compound. The synthesis of this compound is complex and requires specialized equipment and expertise.
Scientific Research Applications
1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide has been used in scientific research to study the opioid receptor system. Specifically, this compound has been used to investigate the binding affinity and selectivity of the mu-opioid receptor. This compound has also been used to study the effects of opioids on pain perception and the central nervous system.
properties
IUPAC Name |
1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxopiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-14-5-3-4-6-15(14)9-10-19-18(22)16-7-8-17(21)20(13-16)11-12-23-2/h3-6,16H,7-13H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZGAQEBVRISMKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CCNC(=O)C2CCC(=O)N(C2)CCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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